Cas no 2228227-71-0 (2-azido-2-(2-tert-butylphenyl)ethan-1-ol)

• Product Name: 2-azido-2-(2-tert-butylphenyl)ethan-1-ol
• CAS No: 2228227-71-0
• MF: C₁₂H₁₇N₃O
• MW: 219.282882452011
• CID: 6561228
• PubChem ID: 165972801
• Update Time: 2025-05-24

2-azido-2-(2-tert-butylphenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-azido-2-(2-tert-butylphenyl)ethan-1-ol
• 2228227-71-0
• EN300-1759353

• Inchi： 1S/C12H17N3O/c1-12(2,3)10-7-5-4-6-9(10)11(8-16)14-15-13/h4-7,11,16H,8H2,1-3H3
• InChI Key： CRBJEHVFOCMWQL-UHFFFAOYSA-N
• SMILES： OCC(C1C=CC=CC=1C(C)(C)C)N=[N+]=[N-]

Computed Properties

• Exact Mass: 219.137162174g/mol
• Monoisotopic Mass: 219.137162174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 34.6Ų

Additional information on 2-azido-2-(2-tert-butylphenyl)ethan-1-ol

2-Azido-2-(2-Tert-Butylphenyl)Ethan-1-Ol

2-Azido-2-(2-Tert-Butylphenyl)Ethan-1-Ol is a complex organic compound with the CAS number NO2228227-71-0. This compound is of significant interest in the fields of organic chemistry, pharmacology, and materials science due to its unique structural features and potential applications. The molecule consists of a tert-butylphenyl group attached to an ethan-1-ol backbone, with an azide (-N3) functional group at the 2-position. This combination of functional groups makes it a versatile building block for various chemical transformations and applications.

The tert-butylphenyl moiety in this compound contributes to its stability and aromaticity, while the azide group introduces reactivity and potential for further functionalization. Recent studies have highlighted the importance of azide-containing compounds in click chemistry, where they serve as key precursors for the synthesis of diverse molecules with high efficiency and selectivity. The presence of both hydroxyl and azide groups in this compound makes it a valuable substrate for exploring dual-functionalization strategies.

One of the most notable applications of 2-Azido-2-(2-Tert-Butylphenyl)Ethan-1-Ol is in drug discovery. Researchers have utilized this compound as a lead molecule for developing bioactive agents targeting various diseases, including neurodegenerative disorders and cancer. The tert-butylphenyl group has been shown to enhance pharmacokinetic properties such as solubility and bioavailability, while the azide group can be modified to introduce specific bioactivity or targeting moieties.

In addition to its role in medicinal chemistry, this compound has also found applications in materials science. The azide group can undergo cycloaddition reactions to form stable heterocyclic structures, which are valuable in the synthesis of advanced materials such as polymers, dendrimers, and nanomaterials. Recent advancements in azide-based polymerization techniques have further expanded the potential of this compound in creating novel materials with tailored properties.

The synthesis of 2-Azido-2-(2-Tert-Butylphenyl)Ethan-1-Ol involves a multi-step process that combines aromatic substitution, alkylation, and azidation reactions. Researchers have optimized these steps to achieve high yields and purity levels, making the compound readily available for various research purposes. The use of modern catalytic systems and green chemistry principles has also contributed to the sustainability of its production methods.

Recent studies have focused on understanding the reactivity and stability of this compound under different conditions. For instance, investigations into its thermal stability have revealed that it can withstand moderate heating without significant decomposition, making it suitable for high-temperature chemical processes. Additionally, its reactivity towards nucleophilic substitutions and additions has been explored, providing insights into its potential as a versatile precursor in organic synthesis.

In conclusion, 2-Azido-2-(2-Tert-Butylphenyl)Ethan-1-Ol is a multifaceted compound with a wide range of applications across various scientific disciplines. Its unique combination of functional groups and structural features makes it an invaluable tool for researchers aiming to develop innovative solutions in drug discovery, materials science, and beyond. As ongoing research continues to uncover new properties and applications, this compound is poised to play an even more significant role in advancing scientific knowledge and technological progress.